Cas no 27505-78-8 (2,3,7-Trimethylindole)

2,3,7-Trimethylindole structure
2,3,7-Trimethylindole structure
Product Name:2,3,7-Trimethylindole
CAS No:27505-78-8
MF:C11H13N
MW:159.227622747421
MDL:MFCD00044721
CID:258747
PubChem ID:96869
Update Time:2025-09-24

2,3,7-Trimethylindole Chemical and Physical Properties

Names and Identifiers

    • 1H-Indole,2,3,7-trimethyl-
    • 2,3,7-trimethyl-1H-indole
    • 2,3,7-TRIMETHYLINDOLE
    • 1H-Indole,2,3,7-trimethyl
    • 2,3,4-TRIFLUORO-D-PHENYLALANINE
    • 2,3,7-Trimethyl-indol
    • AKOS000275060
    • USKKDNORVCJALM-UHFFFAOYSA-N
    • 2,3,7-trimethylindole, AldrichCPR
    • MS-20150
    • FT-0609492
    • FT-0643603
    • NSC 90785
    • DTXSID20181921
    • NSC-90785
    • GEO-02421
    • B4TH2M5RNW
    • Q63395305
    • SCHEMBL5341593
    • 27505-78-8
    • UNII-B4TH2M5RNW
    • MFCD00044721
    • 1H-Indole, 2,3,7-trimethyl-
    • 2, 3, 7-trimethyl-1H-indole
    • NSC90785
    • BBL100195
    • DB-047236
    • BDBM50612698
    • CHEMBL5287208
    • STL553557
    • DTXCID60104412
    • 2,3,7-Trimethylindole
    • MDL： MFCD00044721
    • Inchi： 1S/C11H13N/c1-7-5-4-6-10-8(2)9(3)12-11(7)10/h4-6,12H,1-3H3
    • InChI Key： USKKDNORVCJALM-UHFFFAOYSA-N
    • SMILES： N1C(C)=C(C)C2C=CC=C(C)C1=2

Computed Properties

  • Exact Mass: 159.10500
  • Monoisotopic Mass: 159.105
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 166
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 3.2
  • Topological Polar Surface Area: 15.8A^2

Experimental Properties

  • Color/Form: Not available
  • Density: 1.0293 (rough estimate)
  • Boiling Point: 274.74°C (rough estimate)
  • Flash Point: 123.9°C
  • Refractive Index: 1.5466 (estimate)
  • PSA: 15.79000
  • LogP: 3.09310
  • Solubility: Not available

2,3,7-Trimethylindole Security Information

  • Hazard Category Code： 22-51/53
  • Safety Instruction： S24/25
  • Hazardous Material Identification： Xn N
  • Safety Term：S24/25
  • Storage Condition：0-6°C

2,3,7-Trimethylindole Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2,3,7-Trimethylindole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Matrix Scientific
203324-5g
2,3,7-Trimethylindole, 95%
 27505-78-8 95%
5g
 $477.00 2023-09-09
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.
CDS014194-250MG
2,3,7-trimethylindole
 27505-78-8 Aldrich
250MG
 735.61 2021-05-17
abcr
AB151900-5 g
2,3,7-Trimethylindole; .
 27505-78-8
5g
 €435.80 2023-05-09
TRC
T796358-50mg
2,3,7-Trimethylindole
 27505-78-8
50mg
 $ 50.00 2022-06-02
TRC
T796358-100mg
2,3,7-Trimethylindole
 27505-78-8
100mg
 $ 65.00 2022-06-02
TRC
T796358-500mg
2,3,7-Trimethylindole
 27505-78-8
500mg
 $ 185.00 2022-06-02
abcr
AB151900-5g
2,3,7-Trimethylindole; .
 27505-78-8
5g
 €447.80 2025-03-19
Key Organics Ltd
MS-20150-5g
2,3,7-Trimethylindole
 27505-78-8 >95%
5g
 £273.00 2025-02-08
A2B Chem LLC
AB31957-5g
1H-Indole, 2,3,7-trimethyl-
 27505-78-8 95%
5g
 $394.00 2023-12-31
A2B Chem LLC
AB31957-250mg
1H-Indole, 2,3,7-trimethyl-
 27505-78-8 Reagent Grade
250mg
 $217.00 2024-04-20

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